Cas no 2171228-47-8 ((3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid)

• Product Name: (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid
• CAS No: 2171228-47-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6205353
• PubChem ID: 165803597
• Update Time: 2025-06-29

(3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid
• EN300-1518389
• (3R)-1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}piperidine-3-carboxylic acid
• 2171228-47-8

• Inchi： 1S/C28H32N2O5/c31-25(30-15-7-8-19(17-30)26(32)33)16-28(13-5-6-14-28)29-27(34)35-18-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-4,9-12,19,24H,5-8,13-18H2,(H,29,34)(H,32,33)/t19-/m1/s1
• InChI Key： GDDGEXPWLWVQBW-LJQANCHMSA-N
• SMILES： O=C(CC1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid

Introduction to (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic Acid (CAS No. 2171228-47-8)

(3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2171228-47-8, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The structure of this molecule is characterized by a piperidine core, which is a common motif in drug discovery due to its ability to mimic the binding pockets of various biological targets.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests a high degree of structural complexity and specificity. This moiety is often employed in medicinal chemistry to enhance solubility, stability, and bioavailability of drug candidates. The fluorene ring, known for its rigid planar structure, can contribute to the compound's binding affinity by forming precise interactions with target proteins or enzymes. Additionally, the methoxycarbonyl group serves as a protective group for the amino functionality, allowing for controlled release or activation in vivo.

The compound also features a cyclopentylacetyl side chain, which is another common pharmacophore in drug design. This structural element can contribute to the molecule's pharmacokinetic properties by influencing its metabolic pathways and distribution within the body. The cyclopentyl ring provides steric bulk, which can be crucial for optimizing binding interactions with biological targets. Furthermore, the acetyl group at the end of this side chain can participate in hydrogen bonding or other non-covalent interactions, further enhancing the compound's potential as a therapeutic agent.

In recent years, there has been a growing interest in developing novel compounds with enhanced selectivity and efficacy for treating various diseases. The unique structural features of (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid make it an attractive candidate for further investigation in this context. Current research in medicinal chemistry has shown that molecules with similar structural motifs have demonstrated promising results in preclinical studies for conditions such as neurodegenerative disorders and inflammatory diseases.

The stereochemistry of this compound, specifically the (3R) configuration at the piperidine ring, is another critical aspect that contributes to its potential therapeutic properties. Chirality plays a significant role in drug design, as enantiomers of a molecule can exhibit vastly different biological activities. The (3R) configuration may confer specific interactions with biological targets that are not accessible to its enantiomer or other analogs. This level of structural control is essential for developing drugs that are both effective and safe.

The synthesis of (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis and protecting group strategies are employed to achieve the desired stereochemical outcome. The complexity of the synthesis underscores the compound's potential as a lead molecule for further development.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activities of this compound. Molecular modeling studies can predict how (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid interacts with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide future modifications to enhance its therapeutic potential. Additionally, virtual screening techniques can be used to identify new analogs with improved properties based on the structure of this compound.

The pharmacological profile of (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid is still under investigation, but preliminary data suggest that it may exhibit potent activity against specific disease-related targets. For example, studies have indicated that similar compounds have shown promise in inhibiting enzymes involved in inflammation and pain signaling. Further research is needed to fully elucidate its mechanism of action and therapeutic potential across different disease models.

The development of novel pharmaceuticals often involves extensive preclinical testing to evaluate safety and efficacy before human trials can begin. (3R)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid is currently undergoing preclinical studies to assess its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are essential for determining whether this compound is suitable for further development into a clinical candidate.

In conclusion, (3R)-1-{2-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclopentylacetyl}piperidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry with its complex structure and promising biological activities. The integration of multiple functional groups into this molecule highlights the ingenuity behind modern drug design strategies aimed at developing highly selective and effective therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs in various therapeutic areas.